Cas no 4769-39-5 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 9-Monodemethyl Minocycline DISCONTINUED
- (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-9-(methylamino)-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- 9-Monodemethyl Minoc
- 9-MONODEMETHYL MINOCYCLINE
- 4769-39-5
- (4S,4aS,5aR,12aR)-4-(Dimethylamino)-1,10,11,12a-tetrahydroxy-9-(methylamino)-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboxamide
- M6YF6Y353K
- DTXSID80716450
- 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,10,12,12A-TETRAHYDROXY-9-(METHYLAMINO)-1,11-DIOXO-, (4S,4AS,5AR,12AS)-
- 9-Methylamino-6-deoxy-6-demethyltetracycline
-
-
- Inchi： InChI=1S/C22H25N3O7/c1-24-11-5-4-8-6-9-7-10-15(25(2)3)18(28)14(21(23)31)20(30)22(10,32)19(29)13(9)17(27)12(8)16(11)26/h4-5,9-10,15,24,26-27,30,32H,6-7H2,1-3H3,(H2,23,31)/t9-,10-,15-,22-/m0/s1
- InChI Key： AZXUDNJDZHNFIH-REXXEDAASA-N
- SMILES： CNC1=C(C2=C(CC3CC4C(C(=O)C(=C(C4(C(=O)C3=C2O)O)O)C(=O)N)N(C)C)C=C1)O
Computed Properties
- Exact Mass: 443.16925015g/mol
- Monoisotopic Mass: 443.16925015g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 3
- Complexity: 942
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 173Ų
Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-217535-500 µg |
9-Monodemethyl Minocycline-d3, |
4769-39-5 | 500µg |
￥3,430.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210712-1mg |
9-Monodemethyl Minocycline, |
4769-39-5 | 1mg |
￥4061.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210712-1 mg |
9-Monodemethyl Minocycline, |
4769-39-5 | 1mg |
￥4,061.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217535-500µg |
9-Monodemethyl Minocycline-d3, |
4769-39-5 | 500µg |
￥3430.00 | 2023-09-05 |
Related Literature
-
Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
-
Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
-
Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
4769-39-5 ( ) Related Products
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- 914-00-1(Methacycline)
- 305833-60-7(Tetracycline Hydrate)
- 149934-20-3(9-AMINO MINOCYCLINE SULFATE)
- 3219-99-6(6-Epi Doxycycline, >90%)
- 5679-00-5(7-Didemethyl Minocycline)
- 6543-77-7(4-Epi Doxycycline (>70%))
- 1609582-08-2((2E)-1-(5-methylfuran-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)
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